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Introduction: Cobalt(II) orthosilicate (Co₂SiO₄), a member of the olivine mineral group, is a

ceramic material of significant scientific and technological interest. Its unique magnetic, optical,

and electrochemical properties have led to its investigation for applications ranging from

ceramic pigments and battery materials to spintronic devices.[1][2] This guide provides an in-

depth overview of the physical and chemical properties of Co₂SiO₄, detailed experimental

protocols for its synthesis and characterization, and logical workflows to illustrate key

processes.

Physical and Chemical Properties
The intrinsic properties of Co₂SiO₄ are summarized below. These properties can be influenced

by the synthesis method, which affects factors like particle size, crystallinity, and purity.

General Properties
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Property Value Reference

Chemical Formula Co₂SiO₄ [3]

Molecular Weight 209.95 g/mol [4]

Appearance
Red-violet or purple

orthorhombic crystals
[5][6]

Common Names
Cobalt(II) Orthosilicate, Cobalt

Olivine
[1][3]

CAS Number 12017-08-2 [5]

Crystallographic Properties
Co₂SiO₄ crystallizes in the orthorhombic system, isostructural with olivine.[6] At high pressure

and temperature, it can transform into other polymorphs, such as the ringwoodite form.[1]

Property Value Reference

Crystal System Orthorhombic [2][6]

Space Group
Pnma (or Pbnm in different

settings)
[2][6]

Lattice Parameters
a ≈ 10.328 Å, b ≈ 6.019 Å, c ≈

4.782 Å
[6]

a ≈ 4.6461 Å, b ≈ 10.0112 Å, c

≈ 5.8333 Å
[2]

Unit Cell Volume ~297.4 Å³ [6]

Coordination
Si in tetrahedra (SiO₄), Co in

octahedra (CoO₆)
[6][7]

Si-O Bond Distance
1.621 - 1.659 Å (162.1 - 165.9

pm)
[6]

Co-O Bond Distance
2.080 - 2.231 Å (208.0 - 223.1

pm)
[6]
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Thermal and Mechanical Properties
Property Value Reference

Melting Point 1618 °C [4]

Density 4.63 g/cm³ [4]

Thermal Stability

Stable up to high

temperatures. At temperatures

above 810 °C, Co₂SiO₄ can

form in Co/SiO₂ catalysts.[8] In

some nanostructured forms,

decomposition to CoO can

occur around 800 °C.[9]

Magnetic and Optical Properties
Co₂SiO₄ exhibits interesting magnetic and optical behaviors, making it a candidate for

advanced material applications.

Property Value Reference

Magnetic Behavior

Paramagnetic at room

temperature.[2] Transitions to

an antiferromagnetic state at

low temperatures, potentially

with weak ferromagnetism.[2]

Neel Temperature (Tɴ) ~50 K [2]

Optical Band Gap ~3.5 eV (Direct band gap) [2]

Photoluminescence

Exhibits blue-violet emission,

suggesting potential for

luminescent devices.[2]

Color

The characteristic violet color

is attributed to d-d transitions

of Co²⁺ ions in an octahedral

arrangement.[2]
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Experimental Protocols
The synthesis and characterization of Co₂SiO₄ involve several established laboratory

techniques. The choice of synthesis route can significantly impact the final material's

morphology and properties.

Synthesis Methodologies
a) Solid-State Reaction

This is a conventional method for producing polycrystalline Co₂SiO₄.

Principle: High-temperature reaction between solid precursors to form the desired

compound.

Precursors: Cobalt(II,III) oxide (Co₃O₄) or Cobalt(II) oxide (CoO) and Silicon dioxide (SiO₂).

[1]

Procedure:

Stoichiometric amounts of the precursor powders are intimately mixed, often through ball

milling, to ensure homogeneity.

The mixture is pressed into pellets to increase contact between reactant particles.

The pellets are subjected to high-temperature calcination. A typical protocol involves

sintering at temperatures between 1170 °C and 1350 °C for several hours (e.g., 8 hours).

[1][2]

The sample is cooled, and the resulting product is ground into a fine powder for

characterization.

b) Sol-Gel Method

This wet-chemical technique allows for the synthesis of nanostructured Co₂SiO₄ at lower

temperatures.[1]
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Principle: Formation of a "sol" (a colloidal suspension of solid particles) which evolves into a

"gel" (a solid network in a continuous liquid phase). Subsequent drying and calcination yield

the final product.

Precursors: A cobalt salt such as cobalt(II) nitrate or cobalt(II) acetate, and a silica source

like tetraethyl orthosilicate (TEOS).[1][10]

Procedure:

The cobalt salt and TEOS are dissolved in a suitable solvent (e.g., ethanol).

A catalyst (e.g., ammonia or an organic diol) is added to promote hydrolysis and

condensation reactions, leading to the formation of a gel.[1][11]

The gel is aged and then dried to remove the solvent, forming a xerogel.

The xerogel is calcined at temperatures typically between 500 °C and 700 °C to crystallize

the Co₂SiO₄ phase.[1][10]

c) Mechanochemical Synthesis

This method uses mechanical energy to induce chemical reactions and phase transformations.

Principle: High-energy ball milling of precursors induces synthesis at or near room

temperature, producing nanocrystalline materials.[1]

Precursors: Cobalt(II) oxide (CoO) and Silicon dioxide (SiO₂).[12]

Procedure:

A stoichiometric mixture of the precursor powders is loaded into a high-energy planetary

ball mill with grinding media (e.g., tungsten carbide balls).[13]

The mixture is milled for a specific duration (e.g., up to 180 minutes) at a high frequency

(e.g., 30 Hz).[12][13]

The impact pressure and shear forces during milling provide the energy required for the

reaction, resulting in the formation of nanocrystalline Co₂SiO₄ directly.[1]
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The product may be annealed at high temperatures (e.g., 1000 °C) to improve crystallinity.

[12]

Characterization Techniques
X-Ray Diffraction (XRD): Used to identify the crystalline phases present in the synthesized

material and to determine its crystal structure, lattice parameters, and crystallite size. The

resulting diffraction pattern is often compared to standard patterns (e.g., JCPDS cards) or

analyzed via Rietveld refinement for detailed structural information.[2][12]

Fourier-Transform Infrared (FTIR) Spectroscopy: Employed to confirm the formation of the

desired chemical bonds. For Co₂SiO₄, FTIR spectra typically show characteristic absorption

bands corresponding to Si-O and Co-O vibrations, confirming the formation of the

orthosilicate structure.[2]

UV-Visible-Near Infrared (UV-Vis-NIR) Spectroscopy: This technique is used to study the

optical properties. The reflectance spectrum can be used to determine the optical band gap

energy of the material using the Kubelka-Munk function.[2]

Vibrating Sample Magnetometry (VSM): Measures the magnetic properties of the material as

a function of an applied magnetic field and temperature. This allows for the determination of

its magnetic behavior (paramagnetic, antiferromagnetic) and key parameters like the Neel

temperature.[2]

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): These

imaging techniques are used to analyze the morphology, particle size, and microstructure of

the synthesized powder.[10][12]

Visualizations: Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate key experimental and

logical processes related to Co₂SiO₄.
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Caption: Workflow for Solid-State Synthesis and Characterization of Co₂SiO₄.
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Caption: Workflow for the Sol-Gel Synthesis of Nanostructured Co₂SiO₄.
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Caption: Relationship between Synthesis, Structure, and Final Properties of Co₂SiO₄.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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